Cas no 2763912-12-3 (tert-butyl 2-(4-aminooxan-4-yl)-1H-imidazole-4-carboxylate)

• Product Name: tert-butyl 2-(4-aminooxan-4-yl)-1H-imidazole-4-carboxylate
• CAS No: 2763912-12-3
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 6151111
• PubChem ID: 165985152
• Update Time: 2025-10-29

tert-butyl 2-(4-aminooxan-4-yl)-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-aminooxan-4-yl)-1H-imidazole-4-carboxylate
• EN300-37343708
• 2763912-12-3

• Inchi： 1S/C13H21N3O3/c1-12(2,3)19-10(17)9-8-15-11(16-9)13(14)4-6-18-7-5-13/h8H,4-7,14H2,1-3H3,(H,15,16)
• InChI Key： LMSGRJFFWHNBIF-UHFFFAOYSA-N
• SMILES： O1CCC(C2=NC=C(C(=O)OC(C)(C)C)N2)(CC1)N

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 90.2Ų

Additional information on tert-butyl 2-(4-aminooxan-4-yl)-1H-imidazole-4-carboxylate

Introduction to tert-butyl 2-(4-aminooxan-4-yl)-1H-imidazole-4-carboxylate (CAS No. 2763912-12-3)

tert-butyl 2-(4-aminooxan-4-yl)-1H-imidazole-4-carboxylate, a compound with the CAS number 2763912-12-3, is a significant molecule in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an imidazole ring, and an aminooxan ring. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of tert-butyl 2-(4-aminooxan-4-yl)-1H-imidazole-4-carboxylate is composed of a tert-butyl ester group attached to an imidazole ring, which is further substituted with an aminooxan ring. The tert-butyl group provides stability and enhances the lipophilicity of the molecule, while the imidazole ring is known for its bioactive properties, such as antifungal and anti-inflammatory activities. The aminooxan ring, on the other hand, introduces additional functional groups that can interact with biological targets, enhancing the compound's potential therapeutic effects.

Recent studies have highlighted the potential of tert-butyl 2-(4-aminooxan-4-yl)-1H-imidazole-4-carboxylate in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, tert-butyl 2-(4-aminooxan-4-yl)-1H-imidazole-4-carboxylate has also been investigated for its potential antiviral activity. A study published in the Antiviral Research journal demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes, making it a potential lead compound for the development of antiviral therapies.

The pharmacokinetic properties of tert-butyl 2-(4-aminooxan-4-yl)-1H-imidazole-4-carboxylate have also been studied extensively. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its development as an oral therapeutic agent. The tert-butyl ester group contributes to its stability in physiological conditions, ensuring that the active form of the molecule is delivered to the target site effectively.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 2-(4-aminooxan-4-yl)-1H-imidazole-4-carboxylate in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, tert-butyl 2-(4-aminooxan-4-yl)-1H-imidazole-4-carboxylate (CAS No. 2763912-12-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.